Cas no 2171791-83-4 (5-(2,2-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane)

• Product Name: 5-(2,2-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane
• CAS No: 2171791-83-4
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• CID: 6264287
• PubChem ID: 165733819
• Update Time: 2025-10-29

5-(2,2-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane
• 2171791-83-4
• 5-(2,2-dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
• EN300-1638948

• Inchi： 1S/C15H29NO2/c1-4-14(2,3)12-13-15(18-11-8-16-13)6-5-9-17-10-7-15/h13,16H,4-12H2,1-3H3
• InChI Key： XGYKYFLDTDLVBO-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)(C)CC)C21CCOCCC2

Computed Properties

• Exact Mass: 255.219829168g/mol
• Monoisotopic Mass: 255.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(2,2-dimethylbutyl)-1,9-dioxa-4-azaspiro5.6dodecane

5-(2,2-Dimethylbutyl)-1,9-Dioxa-4-Azaspiro[5.6]Dodecane

5-(2,2-Dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane is a complex organic compound with the CAS registry number 2171791-83-4. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this compound features a spiro system consisting of a six-membered ring and a five-membered ring, with oxygen atoms at positions 1 and 9 and a nitrogen atom at position 4. The substituent at position 5 is a 2,2-dimethylbutyl group, which adds to the complexity and functionality of the molecule.

The synthesis of 5-(2,2-Dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane involves multi-step organic reactions, including nucleophilic substitutions and ring-forming processes. Recent studies have highlighted the importance of such spiro compounds in medicinal chemistry due to their unique pharmacokinetic properties and potential for drug design. For instance, researchers have explored the use of similar spiro compounds as templates for creating bioisosteres or as scaffolds for drug delivery systems.

In terms of applications, 5-(2,2-Dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane has shown promise in the field of polymer chemistry. Its rigid spiro structure can serve as a building block for constructing advanced materials with tailored mechanical properties. Additionally, the presence of oxygen and nitrogen atoms in the molecule makes it suitable for applications in coordination chemistry and catalysis.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity of this compound. For example, density functional theory (DFT) calculations have revealed that the nitrogen atom in the spiro system plays a crucial role in stabilizing certain transition states during catalytic cycles. This insight has led to new strategies for optimizing catalysts based on this compound.

The CAS number 2171791-83-4 is essential for identifying this compound in scientific databases and literature. Researchers can use this identifier to access detailed information about its physical properties, synthesis methods, and biological activities. Furthermore, regulatory agencies rely on CAS numbers to ensure proper handling and safety protocols for chemicals like this one.

In conclusion, 5-(2,2-Dimethylbutyl)-1,9-dioxa-4-azaspiro[5.6]dodecane is a versatile compound with significant potential in various fields of chemistry. Its unique structure and functional groups make it an interesting subject for both fundamental research and applied development. As ongoing studies continue to uncover new applications and properties of this compound, its role in chemical science is likely to expand further.